3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 3-methyl-N-[3-(propylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C18H20N2O2/c1-3-10-19-17(21)15-8-5-9-16(12-15)20-18(22)14-7-4-6-13(2)11-14/h4-9,11-12H,3,10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: RHWVWGUQLKACPU-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)C
• Canonical SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC(=C2)C

Description

3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide, also known as MPCC, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is a member of the benzamide family and is synthesized through a complex process. MPCC has shown promising results in various scientific studies, making it a potential candidate for use in a range of applications.

Mechanism of Action

The mechanism of action of 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide involves the inhibition of protein kinase CK2, which is an enzyme that plays a critical role in cell growth and proliferation. By inhibiting CK2, 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide can induce apoptosis in cancer cells and prevent their growth.
Biochemical and Physiological Effects:
3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide has several biochemical and physiological effects, including the inhibition of CK2, induction of apoptosis, and inhibition of cell growth. Additionally, 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide has been shown to have anti-inflammatory properties, making it a potential candidate for use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide is its ability to inhibit CK2, making it a potential candidate for use in cancer treatment. However, one of the limitations of 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide is its complex synthesis process, which can make it difficult to produce large quantities of the compound.

Future Directions

There are several potential future directions for the use of 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide in scientific research. One potential direction is the development of 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide-based therapies for the treatment of cancer and other diseases. Additionally, further studies are needed to understand the full range of biochemical and physiological effects of 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide, which could lead to new applications for the compound.
In conclusion, 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide is a unique chemical compound that has shown promising results in various scientific studies. Its potential use in cancer treatment and other applications makes it a valuable candidate for further research. However, more studies are needed to fully understand the biochemical and physiological effects of 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide and its potential limitations.

Synthesis Methods

The synthesis of 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide involves a series of chemical reactions that require specific reagents and conditions. The process begins with the reaction of 3-nitrobenzoic acid with thionyl chloride, which results in the formation of 3-chlorobenzoic acid. This acid is then reacted with 3-aminopropyl carbamate and 3-methyl aniline, resulting in the formation of 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide.

Scientific Research Applications

3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide has been extensively studied for its potential use in various scientific applications. One of the most notable applications of 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide is in the field of cancer research. Several studies have shown that 3-methyl-N-{3-[(propylamino)carbonyl]phenyl}benzamide can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for use in cancer treatment.